Cas no 148119-36-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-)
148119-36-2 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-
CAS No:148119-36-2
MF:C14H12N2O4
MW:272.256083488464
CID:100574
PubChem ID:824872
Update Time:2025-04-18
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[3-(2-methoxyphenyl)-2-propenylidene]-
- 2,4,6(1H,3H,5H)-pyrimidinetrione, 5-[(2E)-3-(2-methoxyphenyl)-2-propen-1-ylidene]-
- 5-[(2E)-3-(2-Methoxyphenyl)-2-propen-1-ylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yliden]pyrimidin-2,4,6(1H,3H,5H)-trion
- 5-[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylidene]pyrimidine-2,4,6(1H,3H,5H)-trione
- 5-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-1,3-diazinane-2,4,6-trione
- AD-276/36987006
- Z275387530
- 5-[3-(2-methoxyphenyl)-2-propenylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
- 148119-36-2
- SCHEMBL14713049
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propenylidene]-
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- Inchi: 1S/C14H12N2O4/c1-20-11-8-3-2-5-9(11)6-4-7-10-12(17)15-14(19)16-13(10)18/h2-8H,1H3,(H2,15,16,17,18,19)/b6-4+
- InChI Key: FFPOAFGKCXHOSX-GQCTYLIASA-N
- SMILES: O(C)C1C=CC=CC=1/C=C/C=C1/C(NC(NC/1=O)=O)=O
Computed Properties
- Exact Mass: 272.08000
- Monoisotopic Mass: 272.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- Density: 1.374
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.669
- PSA: 84.50000
- LogP: 1.65840
2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[3-(2-methoxyphenyl)-2-propen-1-ylidene]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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